Cas no 114224-82-7 (2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-)

114224-82-7 structure
Product name:2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-
2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-
- 3,4,3',4',3'',4''-Hexamethyl-2,2'-5',2''-terthienyl
- 3,3',3',4,4',4'-Hexamethyl-2,2:5',2'-bithiophene
- SCHEMBL13156369
- 114224-82-7
-
- Inchi: InChI=1S/C18H20S3/c1-9-7-19-15(11(9)3)17-13(5)14(6)18(21-17)16-12(4)10(2)8-20-16/h7-8H,1-6H3
- InChI Key: URTQCDXIJLVJOM-UHFFFAOYSA-N
- SMILES: CC1=CSC(=C1C)C2=C(C(=C(S2)C3=C(C(=CS3)C)C)C)C
Computed Properties
- Exact Mass: 332.07271416g/mol
- Monoisotopic Mass: 332.07271416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.7Ų
- XLogP3: 6.5
2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl- Related Literature
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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